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Compound of Interest

Compound Name: K145 hydrochloride

Cat. No.: B560151 Get Quote

Application Notes and Protocols: K145
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed protocols for the preparation and use of K145 hydrochloride
stock solutions for experimental applications. K145 hydrochloride is a selective, substrate-

competitive, and orally active inhibitor of Sphingosine Kinase 2 (SphK2), a key enzyme in the

sphingolipid signaling pathway.[1][2][3] It has demonstrated potential as an anticancer agent by

inducing apoptosis and inhibiting tumor growth.[1][2][4] Proper preparation of stock solutions is

critical for obtaining accurate and reproducible experimental results. This guide outlines the

necessary materials, step-by-step procedures for dissolution, and recommendations for storage

to ensure the stability and efficacy of K145 hydrochloride in your research.

Chemical and Physical Properties
K145 hydrochloride is a white to beige crystalline solid.[5] A summary of its key quantitative

properties is presented in the table below for easy reference.
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Property Value Source

Molecular Formula C₁₈H₂₅ClN₂O₃S [4][6][7]

Molecular Weight 384.92 g/mol [4][6][7]

CAS Number 1449240-68-9 [1][7][8]

IC₅₀ (SphK2) 4.3 µM [1][2][3][9]

Ki (SphK2) 6.4 µM [1][7][8]

Purity ≥98% (HPLC) [5][8]

Solubility
The solubility of K145 hydrochloride varies significantly depending on the solvent. It is crucial

to select the appropriate solvent for your intended application, whether for in vitro or in vivo

studies. The use of fresh, high-purity solvents is recommended to avoid degradation of the

compound. For dimethyl sulfoxide (DMSO), which is hygroscopic, it is advisable to use a

freshly opened bottle to ensure maximal solubility.[1]

Solvent Solubility Notes Source

DMSO ≥ 20 mg/mL
Ultrasonic treatment

may be required.
[1][5][7][10]

Water

< 0.1 mg/mL

(practically insoluble)

to 126.7 mg/mL

Requires ultrasonic

treatment and

warming. Solubility

varies significantly

between sources.

[1][7][9][11]

DMF 10 mg/mL [8]

DMSO:PBS (pH 7.2)

(1:1)
0.5 mg/mL [8]

Ethanol 17 mg/mL [10]
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Experimental Protocols
Preparation of K145 Hydrochloride Stock Solution for In
Vitro Experiments
This protocol describes the preparation of a 10 mM stock solution in DMSO, a common solvent

for in vitro cell-based assays.

Materials:

K145 hydrochloride powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional, but recommended)

Calibrated micropipettes

Procedure:

Calculate the required mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

Example for 1 mL of 10 mM stock solution: Mass (mg) = 0.010 mol/L x 0.001 L x 384.92

g/mol x 1000 = 3.8492 mg

Weigh the K145 hydrochloride: Accurately weigh the calculated amount of K145
hydrochloride powder in a sterile microcentrifuge tube.

Add DMSO: Add the desired volume of sterile DMSO to the tube containing the powder.

Dissolve the compound: Tightly cap the tube and vortex thoroughly. If the compound does

not fully dissolve, sonicate the solution in an ultrasonic bath for 10-15 minutes.[1][7] Visually

inspect the solution to ensure it is clear and free of particulates.
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Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1][7]

Preparation of Working Solutions for In Vivo
Experiments
For animal studies, K145 hydrochloride needs to be formulated in a vehicle suitable for

administration (e.g., oral gavage). The following is an example of a common vehicle

formulation.

Materials:

K145 hydrochloride stock solution in DMSO (e.g., 8.3 mg/mL)

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes for mixing

Procedure for a 0.83 mg/mL working solution:[1]

This protocol is based on a 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline

formulation.

In a sterile tube, add 100 µL of an 8.3 mg/mL K145 hydrochloride stock solution in DMSO.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of saline to bring the final volume to 1 mL.

Mix the final solution thoroughly before administration. It is recommended to prepare this

working solution fresh on the day of use.[1]
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Mechanism of Action and Signaling Pathway
K145 hydrochloride is a selective inhibitor of SphK2. SphK2 is an enzyme that

phosphorylates sphingosine to form sphingosine-1-phosphate (S1P), a critical signaling lipid

involved in various cellular processes, including cell proliferation, survival, and migration. By

inhibiting SphK2, K145 leads to a decrease in cellular S1P levels.[1] This has been shown to

downregulate the phosphorylation and activation of downstream pro-survival signaling

molecules such as Akt and ERK, ultimately leading to the induction of apoptosis in cancer cells.

[1][7]
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Caption: K145 hydrochloride inhibits SphK2, leading to reduced S1P levels and downstream

signaling.

Experimental Workflow Overview
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The following diagram illustrates a typical workflow for utilizing K145 hydrochloride in cell-

based experiments, from stock solution preparation to data analysis.

Preparation

Experimentation

Analysis

1. Weigh K145 HCl

2. Dissolve in DMSO

3. Aliquot & Store at -80°C

4. Thaw Stock Solution

5. Prepare Working Dilutions

6. Treat Cells

7. Incubate

8. Perform Assay
(e.g., Viability, Western Blot)

9. Collect & Analyze Data
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Caption: General experimental workflow for using K145 hydrochloride in vitro.

Safety Precautions
K145 hydrochloride is intended for research use only and has not been approved for human

or veterinary use.[2] Standard laboratory safety practices should be followed when handling

this compound. This includes wearing personal protective equipment (PPE) such as gloves, a

lab coat, and safety glasses. Handle the powder in a well-ventilated area or a chemical fume

hood to avoid inhalation. In case of contact with skin or eyes, rinse immediately with plenty of

water. Consult the Safety Data Sheet (SDS) for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [How to prepare K145 hydrochloride stock solution for
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560151#how-to-prepare-k145-hydrochloride-stock-
solution-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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